Cas no 1067643-19-9 (N-Methyl Naltrexone Sulfate)

• Product Name: N-Methyl Naltrexone Sulfate
• CAS No: 1067643-19-9
• MF: C₂₁H₂₅NO₇S
• MW: 435.490705251694
• CID: 5050056
• Update Time: 2025-10-29

N-Methyl Naltrexone Sulfate Chemical and Physical Properties

Names and Identifiers

• N-Methyl Naltrexone Sulfate

• Inchi： 1S/C21H25NO7S/c1-22(11-12-2-3-12)9-8-20-17-13-4-5-15(29-30(25,26)27)18(17)28-19(20)14(23)6-7-21(20,24)16(22)10-13/h4-5,12,16,19,24H,2-3,6-11H2,1H3/t16-,19+,20+,21-,22?/m1/s1
• InChI Key： SFSKDPJZGSPJJC-GAAHOAFPSA-N
• SMILES： O[C@]12CCC(=O)[C@]3([H])OC4=C(C=CC5C[C@@]1([H])[N+](C)(CC1CC1)CC[C@@]23C4=5)OS([O-])(=O)=O

Additional information on N-Methyl Naltrexone Sulfate

Comprehensive Overview of N-Methyl Naltrexone Sulfate (CAS No. 1067643-19-9): Properties, Applications, and Research Insights

N-Methyl Naltrexone Sulfate (CAS 1067643-19-9), a derivative of naltrexone, has garnered significant attention in pharmaceutical research due to its unique pharmacological profile. This compound, often referred to as methylnaltrexone sulfate, is a quaternary ammonium salt designed to target peripheral opioid receptors while minimizing central nervous system (CNS) penetration. Its molecular structure enhances bioavailability and reduces side effects, making it a promising candidate for managing opioid-induced constipation (OIC) and other gastrointestinal disorders.

Recent studies highlight the growing demand for peripherally acting opioid antagonists like N-Methyl Naltrexone Sulfate, particularly amid the opioid crisis. Researchers and clinicians are increasingly exploring its potential to mitigate opioid-related adverse effects without compromising pain relief. The compound’s CAS number 1067643-19-9 is frequently searched in academic databases, reflecting its relevance in drug development pipelines. Additionally, its mechanism of action—blocking µ-opioid receptors in the gut—aligns with current trends in precision medicine and targeted therapies.

From a chemical perspective, N-Methyl Naltrexone Sulfate exhibits high water solubility, a critical feature for formulation development. Its sulfate moiety improves stability and pharmacokinetics, addressing challenges associated with oral or injectable delivery. Industry experts often compare it to similar compounds like naloxone sulfate or naltrexone hydrochloride, though its methylated structure offers distinct advantages in reducing blood-brain barrier permeability. These attributes have spurred interest in its application beyond OIC, including inflammatory bowel disease (IBD) and postoperative ileus.

The rise of telemedicine and patient-centric care has further amplified discussions around N-Methyl Naltrexone Sulfate. Online forums and medical communities frequently inquire about its efficacy, dosing protocols, and cost-effectiveness compared to traditional laxatives or other opioid antagonists. SEO analytics reveal trending queries such as “N-Methyl Naltrexone Sulfate side effects” and “CAS 1067643-19-9 supplier,” underscoring the need for accessible, evidence-based information. Regulatory approvals for related compounds (e.g., methylnaltrexone bromide) also drive curiosity about this sulfate variant’s commercial potential.

Ongoing preclinical trials explore N-Methyl Naltrexone Sulfate’s role in modulating immune responses and gut microbiota, areas of intense scientific focus. Its potential to alleviate chronic pain without addiction risks resonates with the broader shift toward non-opioid analgesics. As synthetic routes and scalable production methods evolve, CAS 1067643-19-9 continues to attract investment from biotech firms aiming to address unmet medical needs. Future research may clarify its utility in metabolic disorders or cancer-related cachexia, expanding its therapeutic footprint.

In summary, N-Methyl Naltrexone Sulfate (CAS 1067643-19-9) represents a convergence of innovation and clinical demand. Its targeted action, coupled with favorable physicochemical properties, positions it as a versatile tool in modern pharmacology. For researchers, suppliers, and healthcare providers, staying informed about its developments is essential to leveraging its full potential in improving patient outcomes.